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Compound of Interest

Compound Name: 1-Ethylcyclopentan-1-amine

Cat. No.: B12124646

Get Quote

Executive Summary
1-Ethylcyclopentan-1-amine (CAS: 67404-87-9) represents a high-value "gem-disubstituted"

scaffold. In drug design, this moiety is critical for conformational restriction—locking a flexible

alkyl chain into a specific vector to improve binding affinity and metabolic stability (blocking

P450 oxidation at the

-carbon).

While commercially available, it is often classified as a "Make-on-Demand" item by major

catalogs due to its specialized nature. This guide provides a dual-track strategy:

Sourcing: Direct procurement channels for rapid SAR (Structure-Activity Relationship)

exploration.

Synthesis: A robust, self-validating lab protocol for gram-scale production when lead times

are prohibitive.
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Property Specification Notes

IUPAC Name 1-Ethylcyclopentan-1-amine

CAS (Free Base) 67404-87-9 Primary identifier for sourcing.

CAS (HCl Salt) 1222098-09-0 Preferred for stability/storage.

Molecular Formula MW: 113.20 g/mol

Appearance
Colorless liquid (Base) / White

solid (HCl)
Hygroscopic as a salt.

pKa (Calc) ~10.5
Typical for tertiary alkyl

amines.

LogP (Calc) ~1.67
Good lipophilicity for CNS

penetration.

Supply Chain Landscape
The market for 1-Ethylcyclopentan-1-amine is bifurcated between catalog aggregators and

boutique synthesis houses.

Tier 1: Stocking Suppliers (Immediate/Short Lead Time)
These suppliers are most likely to hold small inventory (mg to g scale) for immediate dispatch.

ChemScene: Lists the free base (CAS 67404-87-9). Often ships from regional hubs.

Enamine: A global leader in spiro/gem-disubstituted building blocks. They likely hold the

building block or its immediate precursor (isocyanate).

MolPort: Aggregates stock from smaller labs; useful for finding "hidden" inventory.

Tier 2: Custom Synthesis & Precursors (The "Smart
Buy")
If the amine is out of stock, purchasing the precursor is often faster than waiting for a

backorder.
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Precursor:1-Ethylcyclopentanol (CAS: 1462-96-0)[1][2]

Availability: High (Sigma-Aldrich, Thermo Fisher, TCI).

Cost: Low (<$100/25g).

Strategy: Buy the alcohol and perform a Ritter or Azide conversion in-house (see Section

4).

Sourcing Decision Matrix
The following diagram illustrates the logical flow for securing this material based on project

timelines.

Need 1-Ethylcyclopentan-1-amine Check Tier 1 (Enamine/ChemScene) In Stock?

Purchase (1-2 Weeks)Yes

Check Precursor
(1-Ethylcyclopentanol)

No
Precursor Available?

In-House Synthesis
(3-5 Days)Yes (Recommended)

Custom Synthesis Order
(6-8 Weeks)

No

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow prioritizing speed and precursor availability.

Technical Synthesis Protocol (The "Make" Option)
When commercial stock is unavailable, synthesis is required. While the Ritter reaction (Alcohol

+ HCN/Acetonitrile) is theoretically direct, the hydrolysis of the resulting gem-disubstituted

acetamide is kinetically difficult due to steric hindrance.

Recommended Route:Curtius Rearrangement. This route is chosen for its reliability in retaining

the quaternary carbon center without requiring harsh hydrolysis conditions that might degrade

the ring.

Reaction Pathway
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Start: 1-Ethylcyclopentanecarboxylic acid (Commercial or made via alkylation of

cyclopentanecarboxylic acid).

Activation: Formation of Acyl Azide.

Rearrangement: Thermal rearrangement to Isocyanate.

Hydrolysis: Acidic hydrolysis to Amine HCl.

1-Ethylcyclopentanecarboxylic Acid
(Starting Material)

Acyl Azide Intermediate
[Unstable - Do Not Isolate]

 Activation

Isocyanate Intermediate
(R-N=C=O)

 Curtius Rearrangement (-N2)

1-Ethylcyclopentan-1-amine HCl
(Final Product)

 Acid Hydrolysis (-CO2)

DPPA, TEA, Toluene
Reflux (One-Pot)

HCl (aq), Dioxane
Heat

Click to download full resolution via product page

Figure 2: Curtius Rearrangement pathway avoiding sterically hindered amide hydrolysis.

Detailed Experimental Protocol
Note: This protocol assumes a 10 mmol scale. All steps must be performed in a fume hood due

to azide and isocyanate hazards.

Step 1: One-Pot Curtius Rearrangement
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Setup: Flame-dry a 100 mL round-bottom flask equipped with a reflux condenser and

nitrogen inlet.

Reagents: Add 1-ethylcyclopentanecarboxylic acid (1.42 g, 10 mmol) and anhydrous Toluene

(30 mL).

Base: Add Triethylamine (TEA) (1.5 mL, 11 mmol). Stir at room temperature for 10 min.

Azide Source: Add Diphenylphosphoryl azide (DPPA) (2.4 mL, 11 mmol) dropwise. Caution:

Exothermic.

Rearrangement: Heat the mixture to reflux (110°C) for 2 hours.

Checkpoint: Evolution of

gas indicates the rearrangement is proceeding. The solution will turn slightly yellow.

Mechanism: The acyl azide forms in situ and thermally decomposes to the isocyanate.

Step 2: Hydrolysis to Amine Salt

Cooling: Cool the reaction mixture to room temperature.

Hydrolysis: Add 20% HCl (aq) (10 mL) slowly through the condenser.

Reflux: Heat to reflux for another 1-2 hours to decarboxylate the carbamic acid intermediate.

Workup:

Cool to RT. Separate phases.

Extract the aqueous layer with Ethyl Acetate (

mL) to remove organophosphorus byproducts (from DPPA). Discard organic layer.

The aqueous layer contains the Product HCl salt.

Isolation: Lyophilize the aqueous layer or concentrate in vacuo to obtain 1-
Ethylcyclopentan-1-amine hydrochloride as a white solid.
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Quality Control (Self-Validation)
1H NMR (

): Look for the ethyl group triplet (

ppm) and quartet (

ppm). The cyclopentyl protons will appear as multiplets between 1.5–2.0 ppm.

Validation: Absence of aromatic signals (confirms removal of DPPA byproducts).

LC-MS: Target Mass

(Free base mass + 1).

Applications in Drug Discovery[4][5][6][7][8][9]
Conformational Restriction
The 1-ethylcyclopentyl moiety is a "gem-dialkyl" surrogate. In medicinal chemistry, replacing a

simple diethyl group with a cyclopentyl ring:

Reduces entropic penalty upon binding to the target protein.

Thorpe-Ingold Effect: Forces the amine and the ethyl group into a specific angle, potentially

enhancing potency.

Therapeutic Areas
NMDA Antagonists: Analogous to the cyclohexyl ring in Ketamine/PCP, this scaffold

modulates channel blocking kinetics.

CCR2 Antagonists: Used in the linker region of chemokine receptor antagonists to improve

metabolic stability against oxidative deamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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